Cas no 2171593-20-5 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-(3-hydroxypiperidin-1-yl)-5-oxopentanoic acid)

4-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-5-(3-hydroxypiperidin-1-yl)-5-oxopentanoic acid is an Fmoc-protected amino acid derivative featuring a 3-hydroxypiperidine moiety. This compound is primarily utilized in peptide synthesis, where the Fmoc group provides orthogonal protection for the amine functionality, enabling selective deprotection under mild basic conditions. The hydroxypiperidine segment introduces a polar, heterocyclic structure, which can enhance solubility and influence conformational properties in peptide design. The carboxylic acid terminus allows for further coupling via standard amide bond formation. This building block is particularly valuable in medicinal chemistry and bioconjugation, offering versatility in constructing complex peptidomimetics or modified peptides with tailored physicochemical or biological properties.
4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-(3-hydroxypiperidin-1-yl)-5-oxopentanoic acid structure
2171593-20-5 structure
Product Name:4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-(3-hydroxypiperidin-1-yl)-5-oxopentanoic acid
CAS No:2171593-20-5
MF:C25H28N2O6
MW:452.499627113342
CID:5982508
PubChem ID:165736543
Update Time:2025-05-19

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-(3-hydroxypiperidin-1-yl)-5-oxopentanoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-(3-hydroxypiperidin-1-yl)-5-oxopentanoic acid
    • 2171593-20-5
    • EN300-1489657
    • 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-(3-hydroxypiperidin-1-yl)-5-oxopentanoic acid
    • Inchi: 1S/C25H28N2O6/c28-16-6-5-13-27(14-16)24(31)22(11-12-23(29)30)26-25(32)33-15-21-19-9-3-1-7-17(19)18-8-2-4-10-20(18)21/h1-4,7-10,16,21-22,28H,5-6,11-15H2,(H,26,32)(H,29,30)
    • InChI Key: MZFGXUROZKACDR-UHFFFAOYSA-N
    • SMILES: OC1CCCN(C(C(CCC(=O)O)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1

Computed Properties

  • Exact Mass: 452.19473662g/mol
  • Monoisotopic Mass: 452.19473662g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 8
  • Complexity: 693
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 116Ų

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-(3-hydroxypiperidin-1-yl)-5-oxopentanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1489657-0.05g
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-(3-hydroxypiperidin-1-yl)-5-oxopentanoic acid
2171593-20-5
0.05g
$2829.0 2023-06-05
Enamine
EN300-1489657-0.1g
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-(3-hydroxypiperidin-1-yl)-5-oxopentanoic acid
2171593-20-5
0.1g
$2963.0 2023-06-05
Enamine
EN300-1489657-0.25g
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-(3-hydroxypiperidin-1-yl)-5-oxopentanoic acid
2171593-20-5
0.25g
$3099.0 2023-06-05
Enamine
EN300-1489657-0.5g
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-(3-hydroxypiperidin-1-yl)-5-oxopentanoic acid
2171593-20-5
0.5g
$3233.0 2023-06-05
Enamine
EN300-1489657-1.0g
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-(3-hydroxypiperidin-1-yl)-5-oxopentanoic acid
2171593-20-5
1g
$3368.0 2023-06-05
Enamine
EN300-1489657-2.5g
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-(3-hydroxypiperidin-1-yl)-5-oxopentanoic acid
2171593-20-5
2.5g
$6602.0 2023-06-05
Enamine
EN300-1489657-5.0g
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-(3-hydroxypiperidin-1-yl)-5-oxopentanoic acid
2171593-20-5
5g
$9769.0 2023-06-05
Enamine
EN300-1489657-10.0g
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-(3-hydroxypiperidin-1-yl)-5-oxopentanoic acid
2171593-20-5
10g
$14487.0 2023-06-05
Enamine
EN300-1489657-50mg
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-(3-hydroxypiperidin-1-yl)-5-oxopentanoic acid
2171593-20-5
50mg
$2829.0 2023-09-28
Enamine
EN300-1489657-100mg
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-(3-hydroxypiperidin-1-yl)-5-oxopentanoic acid
2171593-20-5
100mg
$2963.0 2023-09-28

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-(3-hydroxypiperidin-1-yl)-5-oxopentanoic acid

Research Briefing on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-(3-hydroxypiperidin-1-yl)-5-oxopentanoic acid (CAS: 2171593-20-5)

In recent years, the compound 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-(3-hydroxypiperidin-1-yl)-5-oxopentanoic acid (CAS: 2171593-20-5) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has been explored for its potential applications in drug discovery, particularly in the development of novel therapeutics targeting protein-protein interactions and enzyme modulation. The presence of both the fluorenylmethoxycarbonyl (Fmoc) protecting group and the hydroxypiperidine moiety makes it a versatile intermediate in peptide synthesis and a candidate for further pharmacological evaluation.

Recent studies have focused on the synthesis and characterization of this compound, with an emphasis on its stability, reactivity, and potential as a building block for more complex molecules. Researchers have employed advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) and mass spectrometry (MS), to confirm its structure and purity. Additionally, computational modeling has been utilized to predict its binding affinity and interaction with biological targets, providing insights into its mechanism of action.

One of the key findings from recent research is the compound's ability to serve as a scaffold for the development of protease inhibitors. The hydroxypiperidine group, in particular, has been shown to interact with the active sites of certain proteases, making it a promising candidate for the treatment of diseases such as cancer and viral infections. Furthermore, the Fmoc group enhances the compound's solubility and stability, which are critical factors for its application in drug delivery systems.

In vitro studies have demonstrated the compound's low cytotoxicity and favorable pharmacokinetic properties, suggesting its potential for further development as a therapeutic agent. However, challenges remain, including the need for optimization of its synthetic pathway to improve yield and scalability. Future research directions may include the exploration of its derivatives and the evaluation of their biological activities in preclinical models.

In conclusion, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-(3-hydroxypiperidin-1-yl)-5-oxopentanoic acid represents a promising compound in the field of medicinal chemistry. Its unique structural features and demonstrated biological activities make it a valuable subject for ongoing research. Continued investigation into its applications and mechanisms of action will likely contribute to the advancement of novel therapeutic strategies.

Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.